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Compound of Interest

Compound Name: Diethyl phosphate-d10-1

Cat. No.: B12389453 Get Quote

Technical Guide: Diethyl Phosphate-d10-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl phosphate-d10-1, a deuterated

internal standard crucial for the accurate quantification of diethyl phosphate, a metabolite of

organophosphorus pesticides. This document compiles essential data typically found in a

Certificate of Analysis, details relevant experimental protocols, and visualizes a standard

analytical workflow.

Core Data Summary
The following tables summarize the typical quantitative and qualitative data for Diethyl
phosphate-d10-1, compiled from various suppliers.
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Identifier Value

Product Name Diethyl phosphate-d10-1

Synonyms
Diethyl phosphoric acid-d10, bis(1,1,2,2,2-

pentadeuterioethyl) hydrogen phosphate

CAS Number 2483831-48-5

Unlabelled CAS 598-02-7

Molecular Formula C₄D₁₀HO₄P

Molecular Weight 164.16 g/mol

Property Value

Purity ≥99%

Appearance Neat

Storage Temperature +4°C

Shipping Temperature Room Temperature

Solubility Soluble in DMSO

Experimental Protocols
Accurate detection and quantification of diethyl phosphate in biological matrices are critical for

toxicological and environmental exposure studies. Diethyl phosphate-d10-1 serves as an

ideal internal standard for mass spectrometry-based methods due to its similar chemical

properties to the unlabeled analyte and its distinct mass.

Sample Preparation for Urine Analysis
This protocol outlines a common liquid-liquid extraction (LLE) method for the extraction of

diethyl phosphate from urine samples prior to LC-MS/MS analysis.

Materials:
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Urine sample

Diethyl phosphate-d10-1 (internal standard)

Acetonitrile

Sodium chloride

Anhydrous magnesium sulfate

Centrifuge tubes (15 mL)

Vortex mixer

Centrifuge

Syringe filters (0.22 µm)

LC-MS vials

Procedure:

Thaw frozen urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Pipette 5 mL of urine into a 15 mL centrifuge tube.

Spike the urine sample with an appropriate concentration of Diethyl phosphate-d10-1
internal standard.

Add 5 mL of acetonitrile to the tube.

Add 1 g of sodium chloride and 1 g of anhydrous magnesium sulfate.

Cap the tube and vortex vigorously for 1 minute.

Centrifuge the sample at 4000 rpm for 5 minutes to separate the layers.
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Carefully transfer the upper acetonitrile layer to a clean tube.

Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Filter the reconstituted sample through a 0.22 µm syringe filter into an LC-MS vial.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
For GC-MS analysis, derivatization is often required to improve the volatility and

chromatographic behavior of polar metabolites like diethyl phosphate.

Materials:

Sample extract (from LLE or other extraction methods)

Pentafluorobenzyl bromide (PFBB) (derivatizing agent)

Potassium carbonate

Toluene

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

To the dried sample extract, add 1 mL of a 10% potassium carbonate solution.

Add 50 µL of PFBB in toluene.

Vortex the mixture and incubate at 60°C for 1 hour.

After cooling, add 2 mL of hexane and vortex for 1 minute.

Centrifuge to separate the layers.

Transfer the upper organic layer to a clean vial for GC-MS analysis.
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Inject an aliquot of the derivatized sample into the GC-MS system.

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis and

biological relevance of diethyl phosphate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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